Cas no 286013-17-0 (Benzaldehyde-formyl-13C,4-chloro- (9CI))

Benzaldehyde-formyl-13C,4-chloro- (9CI) structure
286013-17-0 structure
Product Name:Benzaldehyde-formyl-13C,4-chloro- (9CI)
CAS No:286013-17-0
MF:C7H5ClO
MW:141.55965590477
CID:252334
PubChem ID:16213518
Update Time:2025-04-19

Benzaldehyde-formyl-13C,4-chloro- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde-formyl-13C,4-chloro- (9CI)
    • 4-Chlorobenzaldehyde
    • 4-CHLOROBENZALDEHYDE, [CARBONYL-13C]
    • 286013-17-0
    • 4-Chlorobenzaldehyde-alpha-13C, 99 atom % 13C
    • 4-Chlorobenzaldehyde-alpha-13C
    • 4-Chloro(formyl-~13~C)benzaldehyde
    • starbld0000303
    • DTXSID40584011
    • Inchi: 1S/C7H5ClO/c8-7-3-1-6(5-9)2-4-7/h1-5H/i5+1
    • InChI Key: AVPYQKSLYISFPO-HOSYLAQJSA-N
    • SMILES: ClC1C=CC([13CH]=O)=CC=1

Computed Properties

  • Exact Mass: 141.0062473g/mol
  • Monoisotopic Mass: 141.0062473g/mol
  • Isotope Atom Count: 1
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 95.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • Color/Form: Solids
  • Melting Point: 45-50 °C(lit.)
  • Boiling Point: 213-214 °C(lit.)
  • Solubility: Not determined

Benzaldehyde-formyl-13C,4-chloro- (9CI) Security Information

  • Hazardous Material transportation number:UN 1325 4.1/PG 2
  • WGK Germany:3
  • Hazard Category Code: 22-36/37/38
  • Safety Instruction: 26-36/37/39-36
  • Hazardous Material Identification: Xn
  • Risk Phrases:R22
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